Cas no 1094769-64-8 (1-(hydrazinecarbonyl)-N-(pentan-3-yl)formamide)

1-(Hydrazinecarbonyl)-N-(pentan-3-yl)formamide is a specialized hydrazide derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features both hydrazine and formamide functional groups, enabling reactivity in condensation and cyclization reactions. The pentan-3-yl substituent enhances solubility in organic solvents, facilitating its use in diverse synthetic pathways. This compound is particularly valuable in the preparation of heterocyclic frameworks, such as pyrazoles and triazoles, due to its dual nucleophilic and electrophilic character. High purity and stability under controlled conditions make it a reliable reagent for research and industrial processes requiring precise hydrazine-based transformations. Proper handling is advised due to potential sensitivity to moisture and heat.

1-(hydrazinecarbonyl)-N-(pentan-3-yl)formamide structure

1094769-64-8 structure

Product Name:1-(hydrazinecarbonyl)-N-(pentan-3-yl)formamide

CAS No:1094769-64-8

MF:C₇H₁₅N₃O₂

MW:173.212901353836

MDL:MFCD11212738

CID:4571486

PubChem ID:43164035

Update Time:2025-06-09

1-(hydrazinecarbonyl)-N-(pentan-3-yl)formamide Chemical and Physical Properties

Names and Identifiers

- 1-(hydrazinecarbonyl)-N-(pentan-3-yl)formamide
- EN300-83963
- 1094769-64-8
- G60272
- 2-hydrazinyl-2-oxo-N-pentan-3-ylacetamide
- CS-0262842
- MDL： MFCD11212738
- Inchi： 1S/C7H15N3O2/c1-3-5(4-2)9-6(11)7(12)10-8/h5H,3-4,8H2,1-2H3,(H,9,11)(H,10,12)
- InChI Key： CAOQAESCAZIIQL-UHFFFAOYSA-N
- SMILES： C(NN)(=O)C(NC(CC)CC)=O

Computed Properties

Exact Mass: 173.116426730g/mol
Monoisotopic Mass: 173.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 84.2Å²

Experimental Properties

Density: 1.1±0.1 g/cm3

1-(hydrazinecarbonyl)-N-(pentan-3-yl)formamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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